BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: -Methyl Vinyl Phosphate (MAP)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: C29H27N2010P
CAS No.: 396717-61-6; 90776-59-3
Cat. No.: B2462356

Get Quote

\ J

Advanced Chemical Properties, Synthesis, and
Applications in Carbapenem Development[1]

Executive Summary & Chemical Identity

-Methyl Vinyl Phosphate (MAP)—often referred to in industrial pharmaceutical circles simply as
MAP or the "Meropenem Phosphate Intermediate"—is a specialized enol phosphate ester.[1] It
serves as the critical electrophilic scaffold for the synthesis of

-methyl carbapenem antibiotics (e.g., Meropenem, Doripenem, Tibipenem).[1]

Its chemical value lies in the diphenyl phosphate moiety, which acts as a highly reactive leaving
group, activating the C-3 position of the carbapenem nucleus for nucleophilic substitution by
thiol side chains.[1]
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Property Specification

MAP (
Common Name
-Methyl Vinyl Phosphate)

CAS Number 90776-59-3

4-Nitrobenzyl (4R,5S,6S)-3-

diphenoxyphosphoryloxy)-6-[(1R)-1-
IUPAC Name (dip yphosphoryloxy)-6-[(1R)

hydroxyethyl]-4-methyl-7-oxo-1-

azabicyclo[3.2.0]hept-2-ene-2-carboxylate

Molecular Formula

Molecular Weight 594.51 g/mol
Appearance White to off-white crystalline powder
Melting Point 129-131 °C

- Soluble in DCM, Acetonitrile; Slightly soluble in
Solubility ]
Methanol; Insoluble in Water

Structural Stereochemistry & Reactivity

The efficacy of MAP is dictated by its rigorous stereochemical configuration.[1] The "

-methyl" designation refers to the methyl group at the C-4 position (IUPAC numbering for the
azabicyclo ring), which corresponds to the C-1 position in antibiotic nomenclature.[1] This

-configuration is essential for imparting resistance against renal Dehydropeptidase-l (DHP-I), a
major metabolic hurdle for earlier carbapenems like Imipenem.[1]

The Enol Phosphate "Trap"

MAP is formed by trapping the enol tautomer of a

-keto ester.[1] The phosphorus atom is bonded to two phenoxy groups, creating a bulky,
electron-withdrawing leaving group.[1]
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» Electronic Effect: The diphenoxyphosphoryl group pulls electron density from the C-3=C-2
double bond, making C-3 highly susceptible to Michael-type addition-elimination reactions.[1]

 Steric Shielding: The bulky phenyl rings protect the phosphate from premature hydrolysis
while directing incoming nucleophiles.[1]

Stability Profile

e Hydrolysis: MAP is sensitive to moisture.[1] The enol phosphate bond is high-energy; water
can attack the phosphorus or the vinyl carbon, reverting the compound to the inactive keto-
ester form.[1]

o Thermal: Stable up to ~40°C; however, prolonged exposure to heat can induce elimination of
the phosphate or degradation of the

-lactam ring.[1]

Synthesis & Manufacturing Protocol

The synthesis of MAP involves the phosphorylation of the bicyclic keto-ester (often called the
"Bicyclic Keto Ester" or BKE).[1] This reaction is a variation of the Perkow reaction logic but
applied to an enolizable ketone using a chlorophosphate.[1]

Reagents & Mechanism[1]

e Substrate: 4-Nitrobenzyl (4R,5S,6S)-4-methyl-7-0x0-6-[(1R)-1-hydroxyethyl]-1-
azabicyclo[3.2.0]hept-3-one-2-carboxylate.[1]

» Phosphorylating Agent: Diphenyl chlorophosphate (DPCP).[1]

» Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).[1] The base is critical to
deprotonate the

-carbon, driving enol formation.[1]

» Conditions: Strictly anhydrous, low temperature (-10°C to -20°C) to prevent

-lactam ring opening.[1]
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Visualization: Synthesis Pathway

The following diagram illustrates the conversion of the keto-ester to MAP and its subsequent
reaction to Meropenem.[1]

Bicyclic Keto Ester
(Precursor) Deprotonation (15°C) - _______________

! Enolate Intermediate |
(Transient)

i .‘w»
Base (DIPEA) B-Methyl Vinyl Phosphate Nucleophilic Substitution

Phosphorylation (MAP - CAS 90776-59-3) (-HOP(O)(OPh)2)
Diphenyl Chlorophosphate
(DPCP) Meropenem/Carbapenem
Precursor

Side Chain Thiol
(e.g., Pyrrolidinyl thiol)

Click to download full resolution via product page

Figure 1: Reaction flow from Keto-Ester precursor to MAP and subsequent conversion to
Carbapenem antibiotics.[1]

Experimental Protocol: Preparation of MAP

Standard Operating Procedure (SOP) for Research Scale (10g basis)

Setup: Flame-dry a 250 mL three-neck round-bottom flask. Purge with Nitrogen (

)[1]

» Dissolution: Charge 10.0 g (approx 20 mmol) of the Keto-Ester precursor into 100 mL of
anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM).

e Cooling: Cool the solution to -15°C using an ethylene glycol/dry ice bath.

» Base Addition: Add DIPEA (1.2 eq, 3.1 g) dropwise over 10 minutes. Maintain internal temp <
-10°C. Stir for 15 mins to generate the enolate.

e Phosphorylation: Add Diphenyl Chlorophosphate (1.1 eq, 5.9 g) dropwise. Critical: The
reaction is exothermic; control addition rate to keep temp < -10°C.
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e Monitoring: Stir at -10°C for 2—4 hours. Monitor via HPLC (C18 column, MeCN:Water
gradient). Target: < 1% residual Keto-Ester.[1]

e Quench & Workup:

o

Quench with cold dilute

(aq).[1]

[¢]

Extract with Ethyl Acetate.[1][2]

o

Wash organic layer with cold brine.[1]

[e]

Dry over
and concentrate in vacuo at < 30°C (heat sensitive).
o Crystallization: Recrystallize from Isopropyl Alcohol/Hexane to yield MAP as white crystals.

Analytical Characterization

To validate the integrity of MAP, researchers must confirm both the phosphate ester formation
and the retention of the

-lactam ring.[1]
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Method Diagnostic Signal Interpretation
Characteristic shift of vinyl
NMR 110 to -15 ppm phosphate diesters.[1]
Absence indicates hydrolysis.
Integration of 10 protons
NMR 7.1-7.4 ppm (Multiplet)

confirms the diphenyl group.[1]

IR Spectroscopy

1780

Strong carbonyl stretch of the

-lactam ring (Intact ring).[1]

IR Spectroscopy

1280

P=0 stretch.[1]

HPLC

Purity > 98%

Main peak retention time
distinct from keto-ester (more

non-polar).[1]

Safety & Handling (GHS Standards)

MAP is a potent chemical intermediate and must be handled with strict containment protocols.

[1]

o Hazard Classification:

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

o Skin Sensitization: Category 1 (May cause allergic reaction).[1]

» PPE Requirements:

o Nitrile gloves (double-gloving recommended due to phosphate ester penetrability).[1]

o Full-face respirator or biosafety cabinet (Class Il) handling to prevent inhalation of dust.[1]

o Storage: Store at -20°C under Argon or Nitrogen. Moisture sensitivity requires desiccated

storage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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